Cas no 2248664-11-9 (4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one)

• Product Name: 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one
• CAS No: 2248664-11-9
• MF: C₁₁H₂₀N₂O₃S
• MW: 260.353101730347
• CID: 5411456
• PubChem ID: 138050992
• Update Time: 2025-11-06

4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Ethenylsulfonyl)ethyl]-3-(1-methylethyl)-2-piperazinone
• 4-[2-(ethenesulfonyl)ethyl]-3-(propan-2-yl)piperazin-2-one
• 2248664-11-9
• Z3023937814
• 4-(2-Ethenylsulfonylethyl)-3-propan-2-ylpiperazin-2-one
• EN300-26575406
• 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one

• Inchi： 1S/C11H20N2O3S/c1-4-17(15,16)8-7-13-6-5-12-11(14)10(13)9(2)3/h4,9-10H,1,5-8H2,2-3H3,(H,12,14)
• InChI Key： CXEHZQPFBZNAKY-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CCNC(C1C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 260.11946368g/mol
• Monoisotopic Mass: 260.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.0±40.0 °C(Predicted)
• pka: 15.50±0.40(Predicted)

Additional information on 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one

Introduction to 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one (CAS No. 2248664-11-9)

4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one, identified by its Chemical Abstracts Service Number (CAS No. 2248664-11-9), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperazine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular architecture, featuring a sulfonyl-substituted ethyl group and a propyl moiety on the piperazine ring, suggests versatile interactions with biological targets, making it a promising candidate for further investigation.

The synthesis and characterization of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one have been refined through advanced chemical methodologies, ensuring high purity and yield. The presence of the ethenesulfonyl group enhances the compound’s solubility in polar solvents, facilitating its use in various biochemical assays. Additionally, the propyl substitution on the piperazine ring contributes to steric hindrance, which can modulate binding affinity to biological receptors.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one make it particularly relevant for investigating its pharmacological properties. Specifically, the sulfonyl group can serve as a hydrogen bond acceptor, while the piperazine core provides a scaffold for further functionalization.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance drug-like properties such as bioavailability, metabolic stability, and target specificity. The synthesis of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one follows modern trends in green chemistry, utilizing catalytic processes and sustainable solvents to minimize environmental impact. This approach aligns with global efforts to develop eco-friendly pharmaceuticals without compromising efficacy.

The pharmacokinetic profile of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one is under active investigation. Preliminary studies suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, indicating its potential for therapeutic use. Furthermore, its chemical stability under various conditions makes it suitable for formulation into oral or injectable dosage forms. These attributes are critical for ensuring patient compliance and therapeutic efficacy.

One of the most exciting aspects of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-yl)piperazin-2-one is its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers can modify its core structure to improve binding affinity and reduce side effects. For instance, computational modeling has been used to predict how different substituents might interact with biological targets, guiding the synthesis of analogs with enhanced properties.

The compound’s versatility extends to its role as an intermediate in synthesizing more complex molecules. Its reactive functional groups allow for further derivatization, enabling the creation of novel pharmacophores with tailored biological activities. This flexibility is particularly valuable in early-stage drug discovery programs where rapid iteration is essential.

Recent advancements in analytical techniques have enabled detailed characterization of 4-2-(ethenesulfonyl)ethyl-3-(propan-2-y)piperazin - - - - - - - - - - - - - - - one. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided insights into its molecular structure and conformational dynamics. These data are crucial for understanding how the compound behaves in vitro and how it might interact with biological systems.

The safety profile of 4 - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- (CAS No. 2248664--11--9) is being evaluated through comprehensive toxicological studies. Initial assays have shown low toxicity at moderate doses, suggesting that it may be well-tolerated by humans if used therapeutically. However, further studies are needed to assess long-term effects and potential interactions with other drugs.

The future direction of research on 4--(ethenesulfonyl)ethyl--(propan--(propan--(propan--(propan--(propan--(propan--(propan--(propan--(propan--(propan--(propan--( propan---y)y)y)y)y)y)y)y)y)-one includes exploring its mechanism of action in detail. By understanding how it interacts with biological targets at a molecular level, researchers can design more effective derivatives with improved therapeutic profiles. Additionally, preclinical studies will be conducted to evaluate its efficacy in animal models before human trials can begin.

In conclusion,4---y)y)y)y)-one (CAS No.--11---9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features combined with promising preliminary data make it a valuable asset in the quest for new treatments across multiple therapeutic areas。 As research continues，this compound holds great potential to contribute significantly to medical science。